Cas no 1326815-27-3 (3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326815-27-3
• MF: C₁₁H₁₀FNO₄
• MW: 239.199806690216
• CID: 4694843
• Update Time: 2025-11-07

3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H10FNO4/c1-16-9-4-6(2-3-7(9)12)8-5-10(11(14)15)17-13-8/h2-4,10H,5H2,1H3,(H,14,15)
• InChI Key： XUZIBXUOFUUNTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1CC(C(=O)O)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 68.1

Additional information on 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Introduction to 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326815-27-3)

3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid, identified by its CAS number 1326815-27-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic compounds, characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a carboxylic acid functional group at the 5-position and a fluoro-substituent at the 4-position of the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The fluoro and methoxy substituents in the aromatic ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, while methoxy groups can influence solubility and metabolic pathways. These features make 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on oxazole derivatives due to their broad spectrum of biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The oxazole core provides a rigid structure that can mimic natural substrates or inhibitors, while the fluoro and methoxy substituents can be fine-tuned to optimize binding interactions with kinase active sites. Preliminary computational studies have suggested that 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid may exhibit inhibitory activity against several kinases, including those overexpressed in resistant tumor cells.

Furthermore, the carboxylic acid group at the 5-position of the oxazole ring offers opportunities for further derivatization. This functional group can be used to form amides, esters, or other bioconjugates that could enhance drug delivery or target specificity. For instance, linking this compound to monoclonal antibodies or nanoparticles could enable targeted delivery to specific tissues or cells.

The synthesis of 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of the fluoro substituent requires careful control of reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecules with high precision. Additionally, the oxazole ring can be constructed using well-established cyclocondensation reactions involving β-ketoesters or β-ketoamides.

In academic research circles, this compound has been explored as part of larger drug discovery programs aimed at identifying novel therapeutic agents for unmet medical needs. Several research groups have reported on derivatives of oxazole-based compounds that show promising preclinical activity in models of inflammation and cancer. While 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has not yet entered clinical trials as an independent drug candidate, its structural features make it a valuable building block for future development efforts.

The growing interest in fluorinated heterocycles underscores their importance in modern medicinal chemistry. Fluorine atoms can significantly alter the properties of a molecule without changing its core structure, making them indispensable tools for medicinal chemists seeking to optimize drug candidates. The combination of an oxazole core with fluorine and methoxy substituents provides a rich chemical space for innovation.

As computational methods advance, virtual screening techniques are being increasingly employed to identify potential hits from large libraries of compounds like 3-(4-Fluoro-3-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid. These methods leverage machine learning algorithms to predict biological activity based on molecular structure data. By integrating experimental data with computational predictions， researchers can accelerate the process of identifying promising candidates for further investigation.

The future prospects for this compound are promising given its structural features and potential biological activities。 Further studies are warranted to explore its pharmacological profile in vitro and in vivo。 Additionally， investigating its mechanism of action could provide insights into how it interacts with biological targets and how these interactions modulate disease pathways。

In conclusion,3-(4-Fluoro - 3 - methoxyphenyl) - 4 , 5 - dihydro - 1 , 2 - oxazole - 5 - carboxylic acid (CAS No . 1326815 - 27 - 3) represents an exciting opportunity for researchers interested in developing novel therapeutic agents。 Its unique structural features make it a versatile scaffold for further exploration， with potential applications ranging from oncology to inflammation-related diseases。 As our understanding of fluorinated heterocycles continues to grow， so too will our ability to harness their therapeutic potential。